Cas no 646450-42-2 (Phosphoric acid, 1-methylethyl bis(2-methylpropyl) ester)

• Product Name: Phosphoric acid, 1-methylethyl bis(2-methylpropyl) ester
• CAS No: 646450-42-2
• MF: C₁₁H₂₅O₄P
• MW: 252.287564992905
• CID: 420885
• PubChem ID: 71379380
• Update Time: 2025-04-19

Phosphoric acid, 1-methylethyl bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 1-methylethyl bis(2-methylpropyl) ester
• bis(2-methylpropyl) propan-2-yl phosphate
• DTXSID40801952
• SCHEMBL3815403
• 646450-42-2

• Inchi： 1S/C11H25O4P/c1-9(2)7-13-16(12,15-11(5)6)14-8-10(3)4/h9-11H,7-8H2,1-6H3
• InChI Key： OUMYXPGHWVLMHN-UHFFFAOYSA-N
• SMILES： P(=O)(OC(C)C)(OCC(C)C)OCC(C)C

Computed Properties

• Exact Mass: 252.14915
• Monoisotopic Mass: 252.14904627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76